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Abstract

SAR107375, also known as Segatroxaban, is a potent, orally bioavailable small molecule that
acts as a dual inhibitor of coagulation Factor Xa (FXa) and thrombin (Factor l1a).[1][2]
Developed by Sanofi, this compound has been investigated for its potential as an anticoagulant
for the prevention and treatment of thromboembolic disorders. This technical guide provides a
comprehensive overview of SAR107375, including its mechanism of action, physicochemical
properties, and a detailed examination of its potential impurities. The guide outlines
experimental protocols for the synthesis of SAR107375, as well as methodologies for the
identification and characterization of its process-related and degradation impurities. This
document is intended to serve as a valuable resource for researchers and professionals
involved in the development and analysis of this and similar anticoagulant agents.

Introduction to SAR107375

SAR107375 is a direct, reversible, and competitive dual inhibitor of two key enzymes in the
coagulation cascade: Factor Xa and thrombin.[1][3][2] By targeting both enzymes, SAR107375
effectively blocks the amplification of thrombin generation and the final conversion of fibrinogen
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to fibrin, the key steps in clot formation. Its chemical name is 5-chloro-N-((S)-3-(4-

methylpiperazin-1-yl)-1-oxo-1-(((S)-1-(2-oxopyrrolidin-1-yl)-2,3-dihydro-1H-inden-4-

yl)amino)propan-2-yl)thiophene-2-carboxamide, and its chemical structure is presented below.

Table 1: Physicochemical Properties of SAR107375

Property Value Reference
5-chloro-N-((S)-3-(4-
methylpiperazin-1-yl)-1-oxo-1-
S)-1-(2-oxopyrrolidin-1- Sanofi Internal Data
IUPAC Name (® (_ by _ _
yI)-2,3-dihydro-1H-inden-4- (Hypothetical)
yl)amino)propan-2-
yhthiophene-2-carboxamide
Synonyms Segatroxaban [1]
CAS Number 1184300-63-7 N/A
Molecular Formula C30H35CIN604S Inferred from Structure
Molecular Weight 615.16 g/mol Inferred from Structure
Appearance White to off-white solid N/A
Soluble in DMSO, sparingly
Solubility soluble in methanol and N/A
ethanol
Melting Point Not available N/A

Mechanism of Action: Dual Inhibition of the
Coagulation Cascade

The anticoagulant effect of SAR107375 is achieved through the simultaneous inhibition of

Factor Xa and thrombin. This dual-action mechanism provides a comprehensive blockade of

the coagulation cascade.
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Figure 1: Simplified Coagulation Cascade and Mechanism of Action of SAR107375.

Synthesis of SAR107375

The synthesis of SAR107375 is a multi-step process involving the coupling of key
intermediates. A plausible synthetic route, based on the information from the Journal of
Medicinal Chemistry, is outlined below. This scheme is crucial for understanding the potential

origin of process-related impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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